Microwave-assisted one-pot synthesis in water of carbonylpyrazolo[3,4-b]pyridine derivatives catalyzed by InCl3 and sonochemical assisted condensation with aldehydes to obtain new chalcone derivatives containing the pyrazolopyridinic moiety†

RSC Advances Pub Date: 2017-10-27 DOI: 10.1039/C7RA10127A

Abstract

Pyrazolo[3,4-b]pyridine derivatives have been synthesized via one-pot condensation of 3-methyl-1-phenyl-1H-pyrazolo-5-amine (1), formaldehyde (as paraformaldehyde) (2) and β-diketones (3) under microwave irradiation in aqueous media catalyzed by InCl3. This process has been found to be useful in the preparation of new N-fused heterocycle products in good to excellent yields. Further treatment of pyrazolopyridines (4a and 4e) with aldehyde aromatics (5a–l) afforded chalcone analogs.

Graphical abstract: Microwave-assisted one-pot synthesis in water of carbonylpyrazolo[3,4-b]pyridine derivatives catalyzed by InCl3 and sonochemical assisted condensation with aldehydes to obtain new chalcone derivatives containing the pyrazolopyridinic moiety
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